Cas no 113100-52-0 (1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 113100-52-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3622777
• PubChem ID: 14277922
• Update Time: 2025-06-11

1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(1-methylethyl)-
• 1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 113100-52-0
• 1-methyl-3-propan-2-ylpyrazole-4-carboxylic acid
• EN300-43976
• AB00997244-01
• 3-Isopropyl-1-methyl-1H-pyrazole-4-carboxylic acid
• AKOS009307505
• SCHEMBL11893202
• DB-105622
• AT22015
• 855-551-7
• 3-Isopropyl-1-methyl-1H-pyrazole-4-carboxylicacid
• STL588749
• 3-ISOPROPYL-1-METHYLPYRAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C8H12N2O2/c1-5(2)7-6(8(11)12)4-10(3)9-7/h4-5H,1-3H3,(H,11,12)
• InChI Key： ZOZXBTBRFQPZEJ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(O)=O)C(C(C)C)=N1

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 156-158 °C
• Boiling Point: 304.7±30.0 °C at 760 mmHg
• Flash Point: 138.1±24.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

1-Methyl-3-(Propan-2-yl)-1H-Pyrazole-4-Carboxylic Acid (CAS No. 113100-52-0): An Overview

1-Methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 113100-52-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPPA, is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The unique structure of MPPA makes it an attractive candidate for various biological and chemical studies.

The pyrazole ring is a fundamental building block in many bioactive molecules due to its ability to form stable complexes with metal ions and its potential for modulating biological processes. MPPA specifically has been the subject of extensive research due to its potential as a scaffold for the development of novel therapeutic agents. Recent studies have highlighted its role in the inhibition of specific enzymes and its anti-inflammatory properties.

In the realm of medicinal chemistry, MPPA has shown promise as a lead compound for the development of drugs targeting various diseases. One notable application is in the treatment of inflammatory disorders. Research published in the *Journal of Medicinal Chemistry* (2022) demonstrated that derivatives of MPPA exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable candidate for further drug development.

Another area where MPPA has gained attention is in the field of enzyme inhibition. A study published in *Bioorganic & Medicinal Chemistry Letters* (2023) reported that certain derivatives of MPPA effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of pain and inflammation. The selective inhibition of COX enzymes by these derivatives suggests their potential as safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The structural flexibility of MPPA allows for the introduction of various functional groups, enabling the synthesis of a wide range of derivatives with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for their pharmacological properties. Recent advances in high-throughput screening technologies have further accelerated the identification of promising leads from these libraries.

Beyond its medicinal applications, MPPA has also found use in other areas of chemical research. For instance, it has been employed as a ligand in coordination chemistry, forming stable complexes with transition metals. These complexes have potential applications in catalysis and materials science. A study published in *Inorganic Chemistry* (2021) reported that MPPA-based complexes exhibit excellent catalytic activity in C-H bond activation reactions, which are crucial steps in the synthesis of complex organic molecules.

The environmental impact and safety profile of MPPA are also important considerations. Studies have shown that it is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, 1-Methyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 113100-52-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and other areas of chemical science. Its unique structural properties make it an attractive scaffold for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.